Cas no 1115514-45-8 (3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115514-45-8
• MF: C₂₅H₂₁ClN₄O₃S
• MW: 492.977243185043
• CID: 5389287
• Update Time: 2025-10-28

3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[[2-[(5-Chloro-2-methoxyphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C25H21ClN4O3S/c1-33-22-11-10-18(26)15-21(22)29-23(31)16-34-25-27-12-13-30(25)20-9-5-6-17(14-20)24(32)28-19-7-3-2-4-8-19/h2-15H,16H2,1H3,(H,28,32)(H,29,31)
• InChI Key： ROLPIEUMLNFRKM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC(Cl)=CC=C3OC)=O)=NC=C2)=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.96±0.70(Predicted)

Additional information on 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Comprehensive Analysis of 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide (CAS No. 1115514-45-8)

The compound 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide, identified by its CAS No. 1115514-45-8, is a sophisticated synthetic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a 1H-imidazol-1-yl core linked to a phenylbenzamide moiety, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential interactions with enzymes and receptors, given its unique sulfanyl and carbamoyl functional groups.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide aligns with this trend due to its potential role in modulating cellular pathways. Its 5-chloro-2-methoxyphenyl segment is particularly noteworthy, as similar structures have demonstrated efficacy in anti-inflammatory and anti-proliferative contexts. This has led to a spike in searches for "imidazole derivatives in drug discovery" and "phenylbenzamide applications," reflecting growing scientific curiosity.

The synthesis of CAS No. 1115514-45-8 involves multi-step organic reactions, including amide coupling and thioether formation, which are critical for achieving its high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with rigorous pharmaceutical standards. These methodologies are frequently searched in conjunction with "quality control for synthetic compounds," underscoring the importance of precision in chemical manufacturing.

From a commercial perspective, 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide is often explored for its structure-activity relationship (SAR) in drug design. Its N-phenylbenzamide component is a common pharmacophore in kinase inhibitors, a hot topic in oncology research. Queries like "kinase inhibitor scaffolds" and "SAR optimization strategies" highlight the relevance of this compound in cutting-edge therapeutic development.

Environmental and safety profiles of CAS No. 1115514-45-8 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are investigating biodegradable alternatives for its synthetic intermediates, aligning with trends such as "sustainable pharmaceutical synthesis." This focus on eco-friendly practices ensures the compound's viability in future industrial applications.

In summary, 3-[2-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide represents a convergence of innovation in medicinal chemistry and sustainable science. Its multifaceted applications—from drug discovery to molecular biology—make it a subject of enduring interest, as evidenced by its prominence in academic literature and patent filings.